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sodium;4-

hydroxybenzenesulfonate

Cat. No.: B7805218

Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper disposal of chemical waste is paramount for ensuring a safe work environment and

maintaining regulatory compliance. This guide provides detailed procedures for the safe

disposal of sodium;4-hydroxybenzenesulfonate, a compound also known as sodium

phenolsulfonate.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to be familiar with the potential hazards

associated with sodium;4-hydroxybenzenesulfonate and to use appropriate personal

protective equipment (PPE).

Hazard Assessment: Sodium;4-hydroxybenzenesulfonate is a white solid that can cause

irritation to the skin, eyes, and respiratory system.[1][2][3] In case of contact, follow these first-

aid measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[4]
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Skin Contact: Immediately wash the affected area with plenty of soap and water.[4][5]

Eye Contact: Rinse cautiously with water for several minutes.[4][5]

Ingestion: Rinse the mouth with water and do not induce vomiting.[4]

Personal Protective Equipment (PPE): When handling sodium;4-hydroxybenzenesulfonate,

especially during disposal, the following PPE is recommended:

Eye Protection: Wear chemical safety goggles or a face shield.[1][6]

Hand Protection: Use chemically resistant gloves, such as nitrile or butyl rubber.[6][7]

Body Protection: A lab coat or chemical-resistant apron is necessary to prevent skin contact.

[6]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator.[1][2]

Spill Management
In the event of a spill, prompt and appropriate action is necessary to prevent exposure and

environmental contamination.

Spill Cleanup Protocol:

Restrict Access: Immediately alert others in the vicinity and secure the area.

Ventilate: Ensure the area is well-ventilated.

Containment: For solid spills, gently cover the material to avoid creating dust.[8]

Collection: Carefully sweep or vacuum the spilled material into a designated, leak-proof

hazardous waste container.[1][2][5]

Decontamination: Wipe the spill area with a damp cloth and dispose of the cloth as

hazardous waste. Subsequently, wash the area with soap and water.[8]
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The primary route for the disposal of sodium;4-hydroxybenzenesulfonate is through a

licensed professional hazardous waste disposal service. Do not dispose of this chemical down

the drain or in regular solid waste.

Waste Identification and Segregation:

Clearly label a dedicated waste container as "Hazardous Waste: Sodium;4-
hydroxybenzenesulfonate".

Ensure the container is made of a compatible material (e.g., glass or polyethylene) and has

a secure, tightly-fitting lid.[6]

Store the waste container in a designated and secure satellite accumulation area within the

laboratory, away from incompatible materials such as strong oxidizing agents and strong

bases.[1][2][8]

Disposal of Empty Containers: A container that has held sodium;4-hydroxybenzenesulfonate
should be treated as hazardous waste unless properly decontaminated.[8]

Triple Rinsing: To decontaminate an empty container, triple rinse it with a suitable solvent

(e.g., water).[8]

Rinsate Collection: The rinsate from all three rinses must be collected and disposed of as

hazardous liquid waste.[8]

Final Disposal: Once triple-rinsed, the container can typically be disposed of as regular trash

after defacing the chemical label and removing the cap. Always confirm this procedure with

your local Environmental Health and Safety (EHS) regulations.[8]

Arranging for Disposal: Once a waste container is full, or in accordance with your institution's

policies (often not exceeding one year of storage), arrange for a pickup by your EHS

department or a licensed hazardous waste contractor.[6][8]
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Parameter Value/Information Source

Chemical Formula C₆H₅NaO₄S · 2H₂O [2]

Appearance White solid/Off-white powder [1][5]

Incompatible Materials
Strong oxidizing agents, strong

bases
[1][2]

Hazardous Decomposition

Products

Carbon monoxide, carbon

dioxide, sulfur oxides
[1][2]
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Sodium;4-hydroxybenzenesulfonate Disposal Workflow
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Caption: Waste Disposal Workflow for Sodium;4-hydroxybenzenesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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